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Compound of Interest

Compound Name:
2-Amino-1-(pyrrolidin-1-

yl)ethanone hydrochloride

Cat. No.: B1288997 Get Quote

Notice to the Reader: Extensive research for "2-Amino-1-(pyrrolidin-1-yl)ethanone
hydrochloride" has revealed a significant scarcity of publicly available scientific literature,

experimental data, and detailed protocols for this specific chemical entity. While basic supplier

information is available, the in-depth technical data required for a comprehensive guide—

including detailed synthesis procedures, analytical characterization, and biological activity—is

not presently documented in accessible scientific databases or publications.

The following guide provides the fundamental information available for this compound and

outlines general methodologies for related compounds, which may serve as a starting point for

researchers.

Chemical Structure and Identification
2-Amino-1-(pyrrolidin-1-yl)ethanone hydrochloride is a chemical compound with a

pyrrolidine ring attached to an ethanone backbone, which is further substituted with an amino

group. The hydrochloride salt form improves its stability and solubility in aqueous solutions.

DOT Representation of Chemical Structure:

Caption: 2D structure of 2-Amino-1-(pyrrolidin-1-yl)ethanone hydrochloride.
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Quantitative data for this specific compound is limited. The table below summarizes available

information from chemical suppliers.

Property Value Source

CAS Number 35855-14-2 ChemicalBook[1]

Molecular Formula C₆H₁₂N₂O · HCl -

Molecular Weight 164.63 g/mol -

Physical Form
Reported as a liquid (for the

free base)
Sigma-Aldrich[2]

Purity Typically available at ≥98% Sigma-Aldrich[2]

Storage Conditions
2-8°C, inert atmosphere, dark

place
Sigma-Aldrich[2]

Synthesis and Experimental Protocols
A detailed, validated synthesis protocol for 2-Amino-1-(pyrrolidin-1-yl)ethanone
hydrochloride is not available in peer-reviewed literature. However, a plausible synthetic route

can be conceptualized based on general organic chemistry principles for the formation of

alpha-amino ketones.

Conceptual Synthesis Workflow:

A common approach would involve the reaction of a protected aminoacetyl chloride with

pyrrolidine, followed by deprotection.

Step 1: Acylation

Step 2: Azide Substitution Step 3: Reduction of Azide Step 4: Deprotection and Salt Formation

Pyrrolidine N-protected 2-chloro-1-(pyrrolidin-1-yl)ethanoneBase (e.g., Triethylamine)

N-protected 2-chloroacetyl chloride
(e.g., Boc-glycyl chloride)

N-protected 2-azido-1-(pyrrolidin-1-yl)ethanoneSodium Azide N-protected 2-amino-1-(pyrrolidin-1-yl)ethanoneReduction (e.g., H₂, Pd/C) 2-Amino-1-(pyrrolidin-1-yl)ethanone
hydrochloride

Acidic conditions (e.g., HCl in Dioxane)
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Caption: Conceptual workflow for the synthesis of the target compound.

Disclaimer: This proposed workflow is illustrative and has not been experimentally validated

from cited sources for this specific molecule. Researchers should conduct a thorough literature

search for analogous transformations to develop a safe and effective protocol.

Biological Activity and Signaling Pathways
There is no available information in the scientific literature regarding the biological activity,

mechanism of action, or any associated signaling pathways for 2-Amino-1-(pyrrolidin-1-
yl)ethanone hydrochloride.

Many structurally related compounds, particularly those with additional substitutions, are known

to be synthetic cathinones. These compounds can act as stimulants of the central nervous

system, often by inhibiting the reuptake of monoamine neurotransmitters such as dopamine,

norepinephrine, and serotonin. However, it would be inappropriate to extrapolate these

activities to the title compound without experimental evidence.

Conclusion for Researchers
The compound 2-Amino-1-(pyrrolidin-1-yl)ethanone hydrochloride is a sparsely

documented chemical. Professionals in drug development and research should be aware that

while the structure is simple, a comprehensive profile of its chemical and biological properties is

lacking in the public domain. Any research on this compound would require initial efforts in

establishing a reliable synthesis, full analytical characterization (including NMR, IR, and mass

spectrometry), and comprehensive screening for biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydrochloride-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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